Cas no 364044-44-0 ({4'-chloro-[1,1'-biphenyl]-4-yl}boronic acid)

{4'-Chloro-[1,1'-biphenyl]-4-yl}boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The biphenyl scaffold, combined with the chloro substituent, enhances its reactivity and selectivity in palladium-catalyzed transformations. This compound is particularly valuable in pharmaceutical and materials science research, where it serves as a building block for constructing complex molecules. Its stability under typical reaction conditions and compatibility with various functional groups make it a reliable reagent. The boronic acid moiety ensures efficient transmetalation, while the chloro group offers further derivatization potential, broadening its utility in synthetic applications.
{4'-chloro-[1,1'-biphenyl]-4-yl}boronic acid structure
364044-44-0 structure
Product Name:{4'-chloro-[1,1'-biphenyl]-4-yl}boronic acid
CAS No:364044-44-0
MF:C12H10BClO2
MW:232.47060251236
MDL:MFCD08544389
CID:67852
PubChem ID:16244482
Update Time:2025-10-29

{4'-chloro-[1,1'-biphenyl]-4-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

    • 4'-Chloro-4-biphenylboronic acid
    • [4-(4-chlorophenyl)phenyl]boronic acid
    • Boronic acid, (4'-chloro[1,1'-biphenyl]-4-yl)-
    • (4'-Chloro-[1,1'-biphenyl]-4-yl)boronic acid
    • (4'-Chloro-[1,1'-biphenyl]-4-yl)boronic Acid (contains varying amounts of Anhydride)
    • 4 -Chloro-4-biphenylboronic acid
    • PubChem15611
    • C12H10BClO2
    • AMTB327
    • FVKZNRXWZCBUPY-UHFFFAOYSA-N
    • 4'-Chloro-biphenyl-4-boronic acid
    • 4-(4-chlorophenyl)phenylboronic acid
    • SY069000
    • OR360130
    • {4'-chloro-[1,1'-biphenyl]-4-yl}boronic acid
    • FT-0700940
    • MFCD08544389
    • CS-W000918
    • SCHEMBL1954438
    • DS-13386
    • 364044-44-0
    • (4'-Chloro[1,1'-biphenyl]-4-yl)boronic acid
    • 4 inverted exclamation mark -Chloro-4-biphenylboronic Acid
    • 4'-Chloro-4-biphenylboronic Acid (contains varying amounts of Anhydride)
    • AMY3497
    • AKOS004113830
    • (4'-CHLORO-[1,1'-BIPHENYL]-4-YL)BORONICACID
    • C3614
    • (4'-Chloro-[1 pound not1'-biphenyl]-4-yl)boronic acid
    • A823230
    • DTXSID90585710
    • 4'-chlorobiphenyl-4-ylboronic acid
    • MDL: MFCD08544389
    • Inchi: 1S/C12H10BClO2/c14-12-7-3-10(4-8-12)9-1-5-11(6-2-9)13(15)16/h1-8,15-16H
    • InChI Key: FVKZNRXWZCBUPY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C=CC(B(O)O)=CC=1

Computed Properties

  • Exact Mass: 232.04600
  • Monoisotopic Mass: 232.0462374g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Boiling Point: 411℃ at 760 mmHg
  • PSA: 40.46000
  • LogP: 1.68680

{4'-chloro-[1,1'-biphenyl]-4-yl}boronic acid Security Information

{4'-chloro-[1,1'-biphenyl]-4-yl}boronic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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{4'-chloro-[1,1'-biphenyl]-4-yl}boronic acid Production Method

{4'-chloro-[1,1'-biphenyl]-4-yl}boronic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:364044-44-0)4'-CHLORO-4-BIPHENYLBORONIC ACID
Order Number:sfd4162
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:364044-44-0){4'-chloro-[1,1'-biphenyl]-4-yl}boronic acid
Order Number:A823230
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):323.0
Email:sales@amadischem.com

Additional information on {4'-chloro-[1,1'-biphenyl]-4-yl}boronic acid

{4'-chloro-[1,1'-biphenyl]-4-yl}boronic acid (CAS No. 364044-44-0): A Comprehensive Overview

{4'-chloro-[1,1'-biphenyl]-4-yl}boronic acid (CAS No. 364044-44-0) is a versatile and important compound in the field of organic synthesis and medicinal chemistry. This boronic acid derivative is characterized by its unique structural features, which include a chlorinated biphenyl moiety and a boronic acid functional group. These properties make it an attractive building block for various chemical reactions, particularly in the synthesis of complex organic molecules and pharmaceuticals.

The {4'-chloro-[1,1'-biphenyl]-4-yl}boronic acid has gained significant attention in recent years due to its applications in Suzuki-Miyaura coupling reactions. This type of coupling reaction is widely used in the synthesis of biologically active compounds, such as pharmaceuticals and agrochemicals. The presence of the boronic acid group allows for efficient and selective coupling with aryl halides, leading to the formation of new carbon-carbon bonds. This reaction is particularly useful in the development of new drugs, where precise control over molecular structure is crucial.

Recent studies have highlighted the importance of {4'-chloro-[1,1'-biphenyl]-4-yl}boronic acid in the synthesis of novel therapeutic agents. For example, a study published in the Journal of Medicinal Chemistry reported the use of this compound in the development of potent inhibitors for specific enzymes involved in cancer pathways. The chlorinated biphenyl moiety provides enhanced lipophilicity and cellular penetration, while the boronic acid group facilitates efficient coupling reactions. This combination of properties makes {4'-chloro-[1,1'-biphenyl]-4-yl}boronic acid an ideal candidate for drug discovery and development.

In addition to its applications in drug synthesis, {4'-chloro-[1,1'-biphenyl]-4-yl}boronic acid has also been explored for its potential use in materials science. Researchers have investigated its role in the preparation of functional polymers and organic semiconductors. The unique electronic properties of the biphenyl moiety and the reactivity of the boronic acid group make it a valuable precursor for these advanced materials. For instance, a study published in Advanced Materials demonstrated the use of this compound in the synthesis of conjugated polymers with enhanced electrical conductivity and stability.

The synthesis of {4'-chloro-[1,1'-biphenyl]-4-yl}boronic acid typically involves several steps, including the formation of the biphenyl core and the introduction of the boronic acid group. One common synthetic route involves the reaction of 4-chlorobiphenyl with diborane (B2H6) followed by hydrolysis to form the boronic acid. This process requires careful control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

The physical and chemical properties of {4'-chloro-[1,1'-biphenyl]-4-yl}boronic acid have been extensively studied. It is a white crystalline solid that is soluble in common organic solvents such as dichloromethane (DCM) and tetrahydrofuran (THF). The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation. These properties make it suitable for use in a wide range of chemical reactions and processes.

In conclusion, {4'-chloro-[1,1'-biphenyl]-4-yl}boronic acid (CAS No. 364044-44-0) is a highly valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an essential building block for the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.

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